(Z)-N-Benzyl-2-cyano-3-naphthalen-2-ylprop-2-enamide

• IUPAC Name: (Z)-N-benzyl-2-cyano-3-naphthalen-2-ylprop-2-enamide
• InChI: InChI=1S/C21H16N2O/c22-14-20(21(24)23-15-16-6-2-1-3-7-16)13-17-10-11-18-8-4-5-9-19(18)12-17/h1-13H,15H2,(H,23,24)/b20-13-
• InChI Key: LCSHRCDPBRWDNF-MOSHPQCFSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=CC2=CC3=CC=CC=C3C=C2)C#N
• Isomeric SMILES: C1=CC=C(C=C1)CNC(=O)/C(=C\C2=CC3=CC=CC=C3C=C2)/C#N
• Molecular Formula: C21H16N2O
• Molecular Weight: 312.4 g/mol

Description

(Z)-N-Benzyl-2-cyano-3-naphthalen-2-ylprop-2-enamide, also known as BNPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BNPP is a naphthylpropenamide derivative that is known to exhibit a wide range of biological activities.

Scientific Research Applications

Colorimetric Sensing of Fluoride Anions

A study by Younes et al. (2020) details the synthesis of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives, showcasing a compound that exhibits a significant color transition in response to fluoride anions. This transition, attributed to a deprotonation-enhanced intramolecular charge transfer mechanism, highlights the compound's potential in naked-eye detection of fluoride anion in solutions (Younes et al., 2020).

Luminescence and Thermostability in Metal-Organic Frameworks

Research on carboxylate-assisted acylamide metal-organic frameworks (MOFs) by Sun et al. (2012) investigates the synthesis, structure, thermostability, and luminescence of various polymers. These findings are crucial for the development of new materials with specific optical and thermal properties, applicable in areas ranging from electronics to environmental monitoring (Sun et al., 2012).

Sensing Volatile Organic Compounds and Metal Ions

Lakshmanan et al. (2021) synthesized coordination polymers with diamondoid structures that showed high selectivity and sensitivity in sensing volatile organic compounds and metal ions. This study emphasizes the potential of these materials in environmental monitoring and safety applications (Lakshmanan et al., 2021).

Anticancer Evaluation of Naphthalene Derivatives

Salahuddin et al. (2014) focused on the synthesis and anticancer evaluation of naphthalene derivatives. Their study provides insights into the design of new therapeutic agents targeting cancer, showcasing the potential of these compounds in medical research and drug development (Salahuddin et al., 2014).